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Compound of Interest

2-amino-N,N-
Compound Name: dimethylethanesulfonamide
hydrochloride
Cat. No.: B1290506
\ v

An In-Depth Technical Guide to the Physical Properties of 2-amino-N,N-
dimethylethanesulfonamide Hydrochloride

Foreword

For the discerning researcher, scientist, and drug development professional, a comprehensive
understanding of the physical properties of a compound is paramount. It is the bedrock upon
which successful formulation, synthesis, and application are built. This guide provides an in-
depth exploration of the physical characteristics of 2-amino-N,N-dimethylethanesulfonamide
hydrochloride (CAS 104590-71-8), a sulfonamide derivative with growing interest in various
research and development sectors. Moving beyond a simple recitation of data, this document
delves into the causality behind experimental choices and provides a framework for the
practical application of this knowledge.

Molecular and Chemical Identity

2-amino-N,N-dimethylethanesulfonamide hydrochloride, also known as N,N-
Dimethyltaurine amide hydrochloride, is a hydrochloride salt of a sulfonamide derivative. Its
molecular structure is fundamental to its physical and chemical behavior.

A clear identification of the compound is the first step in any rigorous scientific investigation.
The key identifiers for this compound are its CAS number, molecular formula, and molecular

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1290506?utm_src=pdf-interest
https://www.benchchem.com/product/b1290506?utm_src=pdf-body
https://www.benchchem.com/product/b1290506?utm_src=pdf-body
https://www.benchchem.com/product/b1290506?utm_src=pdf-body
https://www.benchchem.com/product/b1290506?utm_src=pdf-body
https://www.benchchem.com/product/b1290506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

weight.
Identifier Value
CAS Number 104590-71-8
Molecular Formula C4H13CIN202S
Molecular Weight 188.68 g/mol

The presence of a primary amine, a sulfonamide group, and two methyl groups on the nitrogen
atom of the sulfonamide dictates the compound's polarity, hydrogen bonding capabilities, and
overall reactivity. The hydrochloride salt form generally enhances water solubility and stability
compared to the free base.

Core Physical Properties

The physical state and thermal properties of a compound are critical for its handling, storage,
and processing. For 2-amino-N,N-dimethylethanesulfonamide hydrochloride, these
properties suggest a stable, crystalline solid at ambient temperatures.

Property Value
Physical Form Solid
Melting Point 195-197 °C
Storage Temperature 2-8°C

The relatively high melting point is indicative of a stable crystalline lattice structure, likely
influenced by the ionic interactions of the hydrochloride salt and intermolecular hydrogen
bonding. The recommended storage at refrigerated temperatures suggests a precautionary
measure to ensure long-term stability and prevent potential degradation, which is a crucial
consideration in drug development and for maintaining the integrity of research materials.

Experimental Workflow for Physical Property
Determination
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A robust and reproducible determination of physical properties is essential. The following
outlines a standard experimental workflow for characterizing a solid compound like 2-amino-
N,N-dimethylethanesulfonamide hydrochloride.

Caption: Experimental workflow for physical property characterization.

Melting Point Determination: A Gateway to Purity and
Identity

The melting point is a fundamental and easily accessible indicator of a compound's purity. A
sharp melting range, such as the reported 195-197 °C for 2-amino-N,N-
dimethylethanesulfonamide hydrochloride, typically signifies a high degree of purity.

Step-by-Step Protocol:

Sample Preparation: A small, finely powdered sample of the compound is packed into a
capillary tube to a height of 2-3 mm.

¢ Instrumentation: A calibrated digital melting point apparatus is used.

o Heating Rate: A slow heating rate (e.g., 1-2 °C per minute) is crucial near the expected
melting point to ensure thermal equilibrium and an accurate reading.

o Observation: The temperature at which the first liquid droplet appears and the temperature at
which the entire sample becomes a clear liquid are recorded as the melting range.

Rationale for Methodological Choice: The use of a slow heating rate is critical for accuracy. A
rapid temperature ramp can lead to a broadened and artificially elevated melting range due to a
lag in heat transfer to the sample.

Spectroscopic Characterization: Unveiling the Molecular
Structure

While not strictly a physical property, spectroscopic data is intrinsically linked to the
compound's identity and is a cornerstone of its characterization.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
carbon-hydrogen framework of the molecule. For 2-amino-N,N-
dimethylethanesulfonamide hydrochloride, *H and 13C NMR would confirm the presence
and connectivity of the ethyl, dimethylamino, and amino groups.

« Infrared (IR) Spectroscopy: Identifies the functional groups present. Key expected peaks
would correspond to N-H stretches of the primary amine, S=0 stretches of the sulfonamide,
and C-H stretches of the alkyl groups.

e Mass Spectrometry (MS): Determines the molecular weight of the compound by measuring
the mass-to-charge ratio of its ions. This technique would confirm the molecular weight of
188.68 g/mol .

Applications and Significance

2-amino-N,N-dimethylethanesulfonamide hydrochloride may be utilized as a building block
in organic synthesis. For instance, it has been used in the preparation of N,N-dimethyl-2-(4-(2-
oxopyridin-1-yl)benzamido)ethanesulfonamide. A thorough understanding of its physical
properties is essential for its effective use in such synthetic transformations, ensuring
appropriate reaction conditions, and facilitating purification of the final product.

Conclusion

The physical properties of 2-amino-N,N-dimethylethanesulfonamide hydrochloride define
its behavior in a laboratory and in potential applications. Its solid form, high melting point, and
expected solubility characteristics, underpinned by its molecular structure, provide a solid
foundation for its use in research and development. The experimental protocols outlined in this
guide offer a framework for the rigorous and reproducible characterization of this and similar
compounds, emphasizing the importance of methodological precision in generating reliable
scientific data.

 To cite this document: BenchChem. [2-amino-N,N-dimethylethanesulfonamide hydrochloride
physical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290506#2-amino-n-n-dimethylethanesulfonamide-
hydrochloride-physical-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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